(2-{[(2-Methoxyphenyl)carbamoyl]methyl}-1,3-thiazol-4-yl)methyl 3,6-dichloropyridine-2-carboxylate

• IUPAC Name: [2-[2-(2-methoxyanilino)-2-oxoethyl]-1,3-thiazol-4-yl]methyl 3,6-dichloropyridine-2-carboxylate
• InChI: InChI=1S/C19H15Cl2N3O4S/c1-27-14-5-3-2-4-13(14)23-16(25)8-17-22-11(10-29-17)9-28-19(26)18-12(20)6-7-15(21)24-18/h2-7,10H,8-9H2,1H3,(H,23,25)
• InChI Key: IUTQGBGHRJBAIF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1NC(=O)CC2=NC(=CS2)COC(=O)C3=C(C=CC(=N3)Cl)Cl
• Molecular Formula: C19H15Cl2N3O4S
• Molecular Weight: 452.3 g/mol

Description

Thiazoles are a class of organic compounds that contain a five-membered ring with one sulfur atom, one nitrogen atom, and three carbon atoms. They are found in many biologically active compounds and have been associated with a variety of therapeutic properties, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities. Carbamates, on the other hand, are organic compounds derived from carbamic acid and are used in a variety of applications, including as pesticides and pharmaceuticals.

Molecular Structure Analysis

Thiazoles have a planar ring structure, and their aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom. The C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazoles can undergo a variety of chemical reactions, including electrophilic and nucleophilic substitutions. Carbamates, on the other hand, can hydrolyze to produce alcohols and isocyanates.

Physical And Chemical Properties Analysis

Thiazoles are slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. They are clear pale yellow liquids with a boiling point of 116–118°C and specific gravity 1.2.

Mechanism of Action

The mechanism of action of thiazoles and carbamates can vary depending on their specific structures and the biological targets they interact with.

Safety and Hazards

The safety and hazards associated with thiazoles and carbamates can vary widely depending on their specific structures. Some thiazoles and carbamates are used as pharmaceuticals and are generally safe for human use under appropriate conditions, while others are used as pesticides and can be harmful or toxic if improperly handled.

Future Directions

Thiazoles and carbamates continue to be areas of active research due to their wide range of biological activities and potential therapeutic applications. Future research will likely focus on the development of new synthetic methods and the discovery of new biological targets for these compounds.